3-(6-Fluoro-1,3-benzothiazol-2-yl)-1-(4-nitrophenyl)urea

• IUPAC Name: 1-(6-fluoro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)urea
• InChI: InChI=1S/C14H9FN4O3S/c15-8-1-6-11-12(7-8)23-14(17-11)18-13(20)16-9-2-4-10(5-3-9)19(21)22/h1-7H,(H2,16,17,18,20)
• InChI Key: OOIDPJFHMOTMEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)NC2=NC3=C(S2)C=C(C=C3)F)[N+](=O)[O-]
• Molecular Formula: C14H9FN4O3S
• Molecular Weight: 332.31 g/mol

Description

3-(6-Fluoro-1,3-benzothiazol-2-yl)-1-(4-nitrophenyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a urea derivative that exhibits unique properties, making it an ideal candidate for research in the field of medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Amyloid Imaging Agents

One significant application of related compounds to 3-(6-Fluoro-1,3-benzothiazol-2-yl)-1-(4-nitrophenyl)urea is in the development of amyloid imaging agents for Alzheimer's disease. Serdons et al. (2009) synthesized fluorine-18 labeled benzothiazoles showing high in vitro binding affinity for human amyloid beta plaques, suggesting their potential as PET brain amyloid imaging agents (Serdons et al., 2009).

Cholinesterase Inhibition

Pejchal, Štěpánková, and Drabina (2011) explored derivatives of benzothiazolyl-ethyl-phenyl ureas for their inhibition activity against acetylcholinesterase and butyrylcholinesterase. Their study indicates that these compounds could have applications in treating diseases related to cholinesterase activity, such as Alzheimer's (Pejchal, Štěpánková, & Drabina, 2011).

Optical Switching Materials

Cao et al. (2013) synthesized an azo benzothiazole polymer, demonstrating its application in optical switching devices. This research highlights the compound's relevance in the development of Y-branched and Mach-Zehnder interferometer switch materials, showcasing its utility in optical communications (Cao et al., 2013).

Antitumor Evaluation

Racané et al. (2006) focused on synthesizing novel derivatives of benzothiazole for antitumor evaluation. Their study found that these derivatives exert cytostatic activities against various malignant human cell lines, providing a foundation for further exploration of benzothiazoles as potential anticancer agents (Racané et al., 2006).

Fluorescent Dyes

Frath et al. (2012) developed a Boranil fluorophore derivative for use as a fluorescent dye, demonstrating its potential application in biological labeling and imaging. This study highlights the versatility of benzothiazole derivatives in creating functionalized dyes for scientific research (Frath et al., 2012).